Cas no 1257294-25-9 (1-(azetidin-3-yl)-2-methylpropan-1-ol)

1-(Azetidin-3-yl)-2-methylpropan-1-ol is a versatile chiral building block featuring an azetidine ring and a hydroxyl group, making it valuable for pharmaceutical and fine chemical synthesis. Its compact, strained azetidine structure enhances reactivity, enabling efficient derivatization for drug discovery applications. The secondary alcohol moiety provides a handle for further functionalization, while the adjacent quaternary carbon center contributes to stereochemical diversity. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its rigid heterocyclic scaffold. High purity grades are available to ensure reproducibility in research and industrial processes. Its stability under standard conditions facilitates handling and storage.
1-(azetidin-3-yl)-2-methylpropan-1-ol structure
1257294-25-9 structure
Product Name:1-(azetidin-3-yl)-2-methylpropan-1-ol
CAS No:1257294-25-9
MF:C7H15NO
MW:129.200102090836
MDL:MFCD28645932
CID:5303361
Update Time:2026-03-10

1-(azetidin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(azetidin-3-yl)-2-methylpropan-1-ol
    • MDL: MFCD28645932
    • Inchi: 1S/C7H15NO/c1-5(2)7(9)6-3-8-4-6/h5-9H,3-4H2,1-2H3
    • SMILES: C(C1CNC1)(O)C(C)C

1-(azetidin-3-yl)-2-methylpropan-1-ol Pricemore >>

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Additional information on 1-(azetidin-3-yl)-2-methylpropan-1-ol

1-(Azetidin-3-yl)-2-methylpropan-1-ol (CAS No. 1257294-25-9): A Comprehensive Overview

1-(Azetidin-3-yl)-2-methylpropan-1-ol, also known by its CAS registry number 1257294-25-9, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a azetidine ring with a tertiary alcohol group, making it an attractive target for researchers and industry professionals alike. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further highlighted its potential in modern chemical research.

The molecular structure of 1-(azetidin-3-yl)-2-methylpropan-1-ol consists of a four-membered azetidine ring fused with a secondary alcohol group at the 3-position and a tertiary alcohol group at the 1-position. This configuration imparts the compound with unique physical and chemical properties, such as high stability, moderate solubility in organic solvents, and reactivity towards various functional groups. The compound's ability to participate in nucleophilic and electrophilic reactions has made it a valuable intermediate in the synthesis of complex molecules.

Recent studies have explored the use of 1-(azetidin-3-yl)-2-methylpropan-1-ol in the development of novel drug delivery systems. Researchers have reported that this compound can act as a carrier for hydrophobic drugs, enhancing their bioavailability and reducing systemic toxicity. For instance, a 2023 study published in *Journal of Controlled Release* demonstrated that the compound's ability to form micellar structures can encapsulate poorly soluble drugs, making it an ideal candidate for nanomedicine applications.

In addition to its pharmaceutical applications, 1-(azetidin-3-yl)-2-methylpropan-1-ol has shown promise in the field of agrochemicals. Its role as a precursor in the synthesis of plant growth regulators has been extensively studied. A 2023 research article in *Pest Management Science* highlighted that derivatives of this compound exhibit potent insecticidal activity against agricultural pests, offering a sustainable alternative to conventional pesticides.

The synthesis of 1-(azetidin-3-yl)-2-methylpropan-1

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